Cas no 1807198-76-0 (Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate)
Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate
-
- Inchi: 1S/C12H12ClNO3/c1-2-17-12(16)5-8-4-11(13)9(6-14)3-10(8)7-15/h3-4,15H,2,5,7H2,1H3
- InChI Key: HFQVHMGRAJMUQQ-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=CC(CO)=C(C=1)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 1.5
- Topological Polar Surface Area: 70.3
Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015020823-250mg |
Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate |
1807198-76-0 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015020823-500mg |
Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate |
1807198-76-0 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015020823-1g |
Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate |
1807198-76-0 | 97% | 1g |
1,445.30 USD | 2021-06-18 |
Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate
Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate (CAS No. 1807198-76-0): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research
Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate (CAS No. 1807198-76-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent.
The chemical structure of Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate is defined by a phenyl ring substituted with a chloro group at the 5-position, a cyano group at the 4-position, and a hydroxymethyl group at the 2-position. The ester functionality at the terminal position adds further complexity and reactivity to the molecule. This combination of functional groups provides a rich platform for chemical modifications and derivatizations, making it an attractive target for synthetic chemists.
Recent studies have highlighted the importance of Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate in the development of novel pharmaceuticals. For instance, researchers have explored its potential as a precursor in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The presence of the cyano group, which can be readily converted into other functional groups such as amides or carboxylic acids, offers multiple pathways for functionalization and optimization of biological activity.
In addition to its synthetic utility, Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate has been investigated for its pharmacological properties. Preliminary studies have shown that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest that Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate could serve as a lead compound for the development of new anti-inflammatory drugs.
The synthesis of Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common approach involves the condensation of an appropriate phenol derivative with ethyl chloroacetate, followed by subsequent functional group transformations to introduce the chloro, cyano, and hydroxymethyl groups. Advances in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic routes, further enhancing the practicality of this compound in industrial settings.
The physical properties of Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate, such as its solubility in organic solvents and its stability under various conditions, make it suitable for use in both laboratory-scale experiments and large-scale manufacturing processes. Its ability to form stable salts and derivatives also broadens its applicability in different formulations.
In conclusion, Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate (CAS No. 1807198-76-0) is a valuable compound with significant potential in pharmaceutical research. Its unique chemical structure and versatile reactivity make it an ideal candidate for further exploration and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.
1807198-76-0 (Ethyl 5-chloro-4-cyano-2-(hydroxymethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)